N-cyclohexyl-2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide

• IUPAC Name: N-cyclohexyl-2-(3-ethyl-8-methoxy-5-methyl-4-oxopyrimido[5,4-b]indol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C22H28N4O3S/c1-4-26-21(28)20-19(16-12-15(29-3)10-11-17(16)25(20)2)24-22(26)30-13-18(27)23-14-8-6-5-7-9-14/h10-12,14H,4-9,13H2,1-3H3,(H,23,27)
• InChI Key: JCMXVNWVDHMXRS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=C(N2C)C=CC(=C3)OC)N=C1SCC(=O)NC4CCCCC4
• Molecular Formula: C22H28N4O3S
• Molecular Weight: 428.5 g/mol
• CAS No.: 1112301-11-7

Description

N-cyclohexyl-2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C22H28N4O3S and its molecular weight is 428.55. The purity is usually 95%.
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Scientific Research Applications

Histone Deacetylase Inhibition

The design and biological evaluation of related compounds, such as N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), have shown promise in cancer treatment through histone deacetylase (HDAC) inhibition. This compound selectively inhibits HDACs 1-3 and 11, demonstrating significant antitumor activity in vivo and having entered clinical trials for its anticancer properties (Zhou et al., 2008).

Material Science Applications

Research has also explored the synthesis and properties of polyamides and polyimides derived from related pyrimidinyl compounds, showcasing their potential in creating materials with enhanced thermal stability, solubility, and mechanical properties. For example, rigid-rod polyamides and polyimides derived from related compounds have been characterized by various analytical methods, indicating their amorphous nature and excellent thermooxidative stability, which could be valuable in high-performance materials applications (Spiliopoulos et al., 1998).

Synthetic Chemistry

The compound's structural framework is relevant in synthetic chemistry for creating heterocyclic compounds with potential insecticidal and antimicrobial activities. For instance, the synthesis of pyrimidine-linked pyrazole heterocyclics through microwave irradiative cyclocondensation has been investigated for their insecticidal and antibacterial potential, demonstrating the versatility of pyrimidinyl compounds in designing bioactive molecules (Deohate & Palaspagar, 2020).

Anticonvulsant Activity

Related benzamide derivatives, such as 4-amino-N-(2,6-dimethylphenyl)benzamide, have been studied for their anticonvulsant properties, comparing favorably with traditional antiepileptic drugs. This suggests potential applications in developing new therapeutic agents for epilepsy (Clark, 1988).